Cas no 133736-31-9 (Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt)

• Product Name: Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt
• CAS No: 133736-31-9
• MF: C₁₆H₂₀NNaO₅
• MW: 329.323475837708
• CID: 899757
• Update Time: 2026-04-29

Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt Chemical and Physical Properties

Names and Identifiers

• Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt
• SURFACE ACTIVE MONOMER NTG-GMA SODIUM SALT

Computed Properties

• Exact Mass: 57.9587

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt

Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt (CAS No. 133736-31-9): An Overview of Its Structure, Properties, and Applications

Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt (CAS No. 133736-31-9) is a complex organic compound with a unique structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular architecture, which includes a glycine backbone, a hydroxypropyl group, and a substituted phenyl ring. The monosodium salt form of this compound enhances its solubility and stability, making it suitable for various formulations.

The molecular formula of this compound is C₁₆H₂₀N₂O₅Na, and its molecular weight is approximately 349.34 g/mol. The compound's chemical structure features a glycine moiety attached to a hydroxypropyl group, which is further modified by an acryloyl group and a 4-methylphenyl substituent. The presence of the monosodium salt form ensures that the compound is more readily soluble in aqueous solutions, which is crucial for its use in pharmaceutical formulations.

In terms of physical properties, Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt is a white to off-white powder with good solubility in water. It exhibits excellent stability under normal storage conditions and can be stored at room temperature without significant degradation. The compound's pH in aqueous solutions is typically around 7.0 to 8.0, making it suitable for use in neutral or slightly basic environments.

The chemical properties of this compound are influenced by its functional groups. The glycine backbone provides the compound with amphoteric properties, allowing it to interact with both acidic and basic substances. The hydroxypropyl group contributes to the compound's hydrophilicity and can form hydrogen bonds with other molecules. The acryloyl group adds reactivity and can participate in various chemical reactions, such as polymerization or conjugation with other biomolecules. The 4-methylphenyl substituent imparts aromatic character and can influence the compound's solubility and biological activity.

In recent years, Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt has gained attention for its potential applications in pharmaceutical research. Studies have shown that this compound exhibits anti-inflammatory properties and may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory effects, Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt has also been investigated for its antioxidant properties. Research has shown that the compound can scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for use in formulations designed to combat oxidative damage associated with aging and various diseases.

In the context of drug delivery systems, Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt has been explored as a carrier molecule for targeted drug delivery. Its ability to form stable complexes with various drugs and its biocompatibility make it an attractive option for developing novel drug delivery systems. A study published in *Pharmaceutical Research* demonstrated that this compound could enhance the bioavailability and therapeutic efficacy of poorly soluble drugs when used as a carrier molecule.

The safety profile of Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Glycine, N-2-hydroxy-3-(2-methyl-1-oxo-2-propenyl)oxypropyl-N-(4-methylphenyl)-, monosodium salt (CAS No. 133736-31-9) is a versatile compound with promising applications in pharmaceutical research and development. Its unique chemical structure confers multiple beneficial properties, including anti-inflammatory and antioxidant activities, making it a valuable candidate for further investigation and potential therapeutic use.